Cas no 1170877-67-4 (N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1170877-67-4
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 5752862
• PubChem ID: 25835721
• Update Time: 2025-06-07

N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024495969
• 1170877-67-4
• N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• F5086-0164
• N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
• VU0634063-1

• Inchi： 1S/C14H13N5O3/c1-19-11(6-7-15-19)12(20)16-14-18-17-13(22-14)9-4-3-5-10(8-9)21-2/h3-8H,1-2H3,(H,16,18,20)
• InChI Key： DBYQUEYZCPVZJL-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC=C(C=1)OC)NC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1170877-67-4): A Comprehensive Overview

N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1170877-67-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrazole and oxadiazole, two heterocyclic rings known for their diverse biological activities. The compound's unique structural features and potential therapeutic applications make it a valuable subject of study for researchers and pharmaceutical companies alike.

The molecular structure of N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide consists of a pyrazole ring attached to an oxadiazole ring via an amide linkage. The presence of a methoxy group on the phenyl ring and a methyl group on the pyrazole ring adds to the compound's complexity and contributes to its pharmacological properties. The combination of these functional groups provides a scaffold that can be modified to enhance specific biological activities, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have demonstrated that N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. These findings provide a strong rationale for further investigation into the potential use of this compound as an anticancer agent.

In addition to its anti-inflammatory and antitumor properties, N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties make it a promising candidate for the development of new treatments for these debilitating conditions.

The pharmacokinetic profile of N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered drug. Additionally, the compound has shown low toxicity in animal models, suggesting that it may have a favorable safety profile.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of N-[5-(3-methoxyphenyl)-1,3,4-thiadiazol-2-y]-N'-methylpyridinecarbohydrazide (a related compound) and to optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models, and preliminary results are encouraging.

In conclusion, N-[5-(3-methoxyphenyl)-1,3,4-thiadiazol-2-y]-N'-methylpyridinecarbohydrazide (CAS No. 1170877-67) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant attention from both academic researchers and industry professionals.